Cas no 2228422-17-9 (3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid
• CAS No: 2228422-17-9
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 5795207
• PubChem ID: 165649325
• Update Time: 2025-10-17

3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid
• EN300-1885797
• 3-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid
• 2228422-17-9

• Inchi： 1S/C13H20N2O4S/c1-7(10(16)17)6-9-8(2)14-11(20-9)15-12(18)19-13(3,4)5/h7H,6H2,1-5H3,(H,16,17)(H,14,15,18)
• InChI Key： NLUIOAWCTPFVEU-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid (CAS No. 2228422-17-9)

The compound 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid, identified by its CAS number 2228422-17-9, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds renowned for their broad spectrum of biological activities. The structural framework of this molecule incorporates several key functional groups, including a tert-butoxy carbonyl group, a methylpropanoic acid moiety, and a thiazole ring substituted at the 4-position with a methyl group and at the 5-position with an amino group further modified by a carbamate moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and medicinal chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. The thiazole core is particularly noteworthy for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of the 4-methyl-1,3-thiazol-5-yl substituent in this compound not only enhances its structural complexity but also imparts specific biological functionalities that make it a valuable scaffold for further derivatization and optimization.

The (tert-butoxy)carbonylamino group is another critical feature of this molecule. This protecting group is commonly employed in peptide synthesis and drug development to shield reactive amine functionalities during synthetic procedures. Its presence suggests that this compound may be utilized as an intermediate in the synthesis of more complex peptides or proteins, where controlled modification of amino groups is essential. Additionally, the 2-methylpropanoic acid side chain contributes to the overall solubility and metabolic stability of the molecule, making it a promising candidate for further pharmacokinetic studies.

In the realm of drug discovery, the design and synthesis of novel heterocyclic compounds are continually driven by the need for more effective and targeted therapies. The structural motifs present in 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid align well with current trends in medicinal chemistry, which favor molecules with multiple functional groups capable of interacting with biological targets in complex ways. The combination of a thiazole ring, an amino group, and a carbamate moiety provides multiple sites for chemical modification, enabling chemists to explore diverse structural variations and optimize biological activity.

Recent studies have demonstrated that thiazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The specific substitution pattern in 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid may confer unique properties that make it particularly effective against certain pathogens or disease states. For instance, modifications at the 5-position of the thiazole ring have been shown to influence binding affinity to biological targets such as enzymes or receptors. Similarly, the presence of a carbamate group can modulate reactivity and interactions within biological systems.

The synthetic pathways leading to this compound also reflect contemporary trends in organic chemistry. Modern synthetic strategies often emphasize efficiency, sustainability, and scalability—qualities that are increasingly important in industrial pharmaceutical settings. The use of protecting groups like the (tert-butoxy)carbonylamino moiety allows for modular construction of complex molecules while minimizing unwanted side reactions. This approach not only streamlines the synthetic process but also enhances reproducibility and yield.

From a computational chemistry perspective, understanding the molecular interactions of such compounds is crucial for predicting their biological behavior. Advanced computational methods can simulate how this molecule might bind to target proteins or enzymes within cells, providing insights into its potential mechanisms of action. These simulations are often integrated into drug discovery pipelines to accelerate the identification of promising candidates before experimental validation becomes necessary.

The role of computational tools has become indispensable in modern medicinal chemistry. Techniques such as molecular docking, quantum mechanical calculations, and machine learning algorithms enable researchers to analyze complex molecular systems with unprecedented detail. By leveraging these technologies, scientists can gain deeper insights into how modifications like those present in 3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)-2-methylpropanoic acid influence its biological activity.

Future research directions may explore derivatives of this compound to enhance specific pharmacological properties or improve pharmacokinetic profiles. For example, exploring alternative protecting groups or substituents could lead to more stable intermediates or more potent bioactive molecules. Additionally, investigating how variations in the thiazole ring affect biological activity could uncover new therapeutic strategies targeting previously unexplored pathways.

The versatility of thiazole derivatives makes them an attractive class of compounds for drug development across multiple therapeutic areas. Their ability to interact with diverse biological targets underscores their potential utility in addressing complex diseases such as cancer or inflammatory disorders. As synthetic methodologies continue to evolve and computational tools become more sophisticated，the landscape for discovering novel bioactive molecules like those based on this thiazole scaffold will undoubtedly expand.